![molecular formula C12H12N2O3 B1379145 Ethyl 2-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-oxoacetate CAS No. 1233927-29-1](/img/structure/B1379145.png)
Ethyl 2-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-oxoacetate
Overview
Description
Ethyl 2-{2-methylimidazo[1,2-a]pyridin-3-yl}-2-oxoacetate is a chemical compound with the CAS Number: 1233927-29-1 . It has a molecular weight of 232.24 . This compound belongs to the class of organic compounds known as imidazopyridines, which are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C12H12N2O3/c1-3-17-12(16)11(15)10-8(2)13-9-6-4-5-7-14(9)10/h4-7H,3H2,1-2H3 . This indicates the molecular structure of the compound.It is stored at room temperature . The compound’s InChI key is ZBMNHCYFNHVYCG-UHFFFAOYSA-N .
Scientific Research Applications
Chemical Synthesis and Derivatives
Imidazo[1,2-a]pyridine derivatives are synthesized through various chemical reactions involving 2-aminopyridines and ethyl 2-chloroacetoacetate, among other reagents. These derivatives have been explored for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities. The modifications in the imidazo[1,2-a]pyridine core structure, such as the introduction of carboxylic acids, have been pivotal in evaluating their pharmacological potential (E. Abignente et al., 1982; E. Abignente et al., 1984).
Pharmacological Activities
Research into the pharmacological activities of imidazo[1,2-a]pyridine derivatives has revealed their potential in treating various conditions. For instance, the synthesis of specific derivatives has been linked to anti-inflammatory and analgesic properties, offering insights into new therapeutic avenues (M. El-zohry et al., 2008; E. Abignente et al., 1992). Additionally, imidazo[1,2-a]pyridine derivatives have been evaluated for their ability to inhibit TNF-alpha expression in T cells, suggesting a role in modulating immune responses (J. Rether et al., 2008).
Catalytic Applications
The catalytic activities of imidazo[1,2-a]pyridine derivatives have also been investigated, with studies demonstrating their effectiveness in oxidation reactions. This includes the oxidation of catechol to o-quinone, showcasing the potential of these compounds in catalysis and synthetic chemistry (R. Saddik et al., 2012).
Properties
IUPAC Name |
ethyl 2-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-3-17-12(16)11(15)10-8(2)13-9-6-4-5-7-14(9)10/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBMNHCYFNHVYCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=C(N=C2N1C=CC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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